Cas no 1209325-29-0 (N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide
• CAS No: 1209325-29-0
• MF: C₁₅H₂₀FN₃O
• MW: 277.337206840515
• CID: 6567189
• PubChem ID: 45842164
• Update Time: 2025-06-30

N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide
• N-(1-cyano-1,2-dimethylpropyl)-2-[(4-fluoro-2-methylphenyl)amino]acetamide
• AKOS034513603
• N-(2-cyano-3-methylbutan-2-yl)-2-(4-fluoro-2-methylanilino)acetamide
• Z65089626
• EN300-26683850
• 1209325-29-0

• Inchi： 1S/C15H20FN3O/c1-10(2)15(4,9-17)19-14(20)8-18-13-6-5-12(16)7-11(13)3/h5-7,10,18H,8H2,1-4H3,(H,19,20)
• InChI Key： JABAFECWISCSTD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)NCC(NC(C#N)(C)C(C)C)=O

Computed Properties

• Exact Mass: 277.15904043g/mol
• Monoisotopic Mass: 277.15904043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide: A Comprehensive Overview

N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide (CAS No. 1209325-29-0) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its CAS number, is characterized by its aminoacetamide backbone and substituted phenyl group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide is notable for its functional groups, including the cyano group (-CN), the fluoro group (-F), and the methyl groups (-CH3). These substituents play a critical role in determining the compound's reactivity, stability, and bioavailability. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of similar compounds, making this molecule a valuable subject for further research.

One of the most promising areas of exploration for N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide is its potential as a therapeutic agent. Researchers have investigated its ability to inhibit specific enzymes and receptors associated with various diseases, including cancer and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective inhibition of histone deacetylases (HDACs), which are implicated in the progression of certain cancers. This finding underscores its potential as a lead compound for drug development.

In addition to its therapeutic applications, N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide has also been studied for its role in chemical synthesis. Its structure serves as a versatile building block for constructing more complex molecules with enhanced bioactivity. For example, chemists have utilized this compound as an intermediate in the synthesis of novel antibiotics and antiviral agents. The ease with which this compound can be modified further highlights its value in organic synthesis.

Recent advancements in computational chemistry have also shed light on the electronic properties of N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide. Using density functional theory (DFT), researchers have modeled its electronic structure to better understand its reactivity under various conditions. These insights are particularly valuable for predicting how the compound will behave in different chemical environments and for optimizing its synthesis pathways.

Furthermore, the environmental impact of N-(1-cyano-1,2-dimethylpropyl)-2-(4-fluoro-2-methylphenyl)aminoacetamide has been a topic of interest. Studies conducted in 2023 have assessed its biodegradability and toxicity levels under controlled laboratory conditions. The results indicate that while the compound exhibits moderate toxicity towards certain aquatic organisms, it demonstrates reasonable biodegradability under aerobic conditions. These findings are crucial for ensuring responsible handling and disposal practices during industrial applications.

The synthesis of N-(1-cyano-1,2-dimethylpropyl)-